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Compound of Interest

Compound Name: Dimethyl terephthalate

Cat. No.: B492978 Get Quote

An In-depth Technical Guide to the Health and Safety of Dimethyl Terephthalate

This guide provides comprehensive health and safety information for dimethyl terephthalate
(DMT), tailored for researchers, scientists, and drug development professionals. It covers

toxicological data, occupational exposure limits, handling procedures, and environmental

impact, with quantitative data presented in structured tables and key protocols detailed.

Chemical and Physical Properties
Dimethyl terephthalate (CAS No. 120-61-6) is a diester of terephthalic acid and methanol.[1]

It primarily serves as a raw material in the production of polyesters, such as polyethylene

terephthalate (PET), and industrial plastics.[1][2][3] Under normal conditions, it exists as white

crystalline flakes or a solid with no significant odor.[2][4][5]

Table 1: Physical and Chemical Properties of Dimethyl Terephthalate
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Property Value Source(s)

Molecular Formula C₁₀H₁₀O₄ [1][2][5]

Molecular Weight 194.19 g/mol [1][6]

Appearance White flakes or solid [3][4][5]

Melting Point 140-142 °C (284-288 °F) [4][5][6]

Boiling Point 288 °C (550.4 °F) [3][5]

Flash Point 141-153 °C (286-308 °F) [5][6][7][8]

Autoignition Temperature 518-555 °C (964.4-1031 °F) [3][5][7]

Vapor Pressure
1.4 Pa at 2.5 °C; 16 mmHg at

100 °C (212 °F)
[1][5][6]

Vapor Density 5.5 - 6.7 (Air = 1) [5][6]

Density / Specific Gravity 1.2 g/cm³ [3][5]

Water Solubility Very poor / Less than 1 mg/mL [5][6]

Solubility in other solvents
Soluble in hot ethanol, ether,

dioxane, and chloroform.[2][8]
[2][8]

Lower Explosive Limit (LEL) 0.8% (v/v) or 33 g/m³ [5][6][7]

Upper Explosive Limit (UEL) 11.8% (v/v) [7][9]

| Partition Coefficient (n-octanol/water) | log Pow: 2.21 | |

Toxicological Profile
Dimethyl terephthalate exhibits a low order of acute toxicity.[10][11] The primary health

concerns are related to irritation from dust and potential effects from chronic exposure. Molten

DMT can cause severe skin burns upon contact.[6]

Acute Toxicity
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DMT has low acute toxicity via oral, dermal, and inhalation routes.[10][11] High oral doses in

rats (up to 6590 mg/kg) caused no deaths, though symptoms like slight tremors, ataxia, and

weakness were observed at higher concentrations.[12]

Table 2: Acute Toxicity Data for Dimethyl Terephthalate

Test Species Route Value Source(s)

LD50 Rat Oral
>3,200 - >6,590
mg/kg

[4][7][11][13]

LD50 Guinea Pig Dermal >5,000 mg/kg [4][7][11]

LC50 Rat Inhalation >6 mg/L (2 h) [4][11]

| LD50 | Rat | Intraperitoneal | 3,900 mg/kg |[12] |

Irritation and Sensitization
Eye Irritation: May cause mechanical irritation, redness, and conjunctivitis.[2][5][7] A Draize

test in rabbits resulted in mild irritation.[7]

Skin Irritation: Generally does not irritate the skin, though prolonged contact may cause

slight irritation.[4][12][13]

Respiratory Irritation: Inhalation of dust can irritate the respiratory system, leading to

coughing and chest tightness.[4][7]

Skin Sensitization: Not considered to be a skin sensitizer in guinea pigs.[10][14]

Chronic Toxicity and Carcinogenicity
Repeated Dose Toxicity: The target organ identified in oral exposure studies is the urinary

tract, with the potential formation of bladder crystals or calculi.[10] A No-Observed-Adverse-

Effect Level (NOAEL) of 313 mg/kg bw/day was determined from a 96-day rat dietary study

based on reduced body weight gain at higher doses.[10] For inhalation, a 90-day study

established a NOAEL of 86.4 mg/m³.[10]
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Carcinogenicity: DMT is not listed as a carcinogen by IARC, NTP, or OSHA.[7][14] A 2-year

feeding study did not deem it to be carcinogenic.[10]

Mutagenicity and Genotoxicity: DMT does not appear to be mutagenic or genotoxic in Ames

tests.[10] However, one study reported a clastogenic effect (micronucleus formation) in mice

at all tested concentrations after intraperitoneal injection.[15]

Reproductive Toxicity: Some adverse reproductive effects, including reduced pup weights at

weaning, were observed in animal studies at high doses.[7][11] There was no evidence of

developmental toxicity in other studies.[11]

Metabolism
DMT is readily absorbed after oral administration and is rapidly eliminated, primarily through

urine, with no evidence of tissue accumulation.[10] It is hydrolyzed to its major metabolite,

terephthalic acid (TPA). In mice, metabolites consisted of monomethyl terephthalate (70%) and

TPA (30%).[10]
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Fig 1. Metabolic pathway of Dimethyl Terephthalate.

Occupational Health and Safety
Exposure Limits
Currently, there are no established Permissible Exposure Limits (PEL) from OSHA or Threshold

Limit Values (TLV) from ACGIH for dimethyl terephthalate.[7][16] The Japan Society for

Occupational Health (JSOH) has proposed an Occupational Exposure Limit-Mean (OEL-M) of

8 mg/m³.[17]

Hazard Controls
Engineering Controls: Use adequate ventilation, preferably local exhaust, to keep airborne

dust concentrations low.[7][16] For processes involving dust generation, use a closed system

with dust explosion-proof electrical equipment.[5][18]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

(compliant with OSHA 29 CFR 1910.133 or EN166).[4][7][16]

Skin Protection: Wear appropriate protective gloves (e.g., butyl rubber) and clothing to

prevent skin exposure.[4][7][16]

Respiratory Protection: If dust concentrations exceed exposure limits or cause irritation,

use a NIOSH/MSHA-approved particulate filter respirator.[4][5][7]

Handling and Storage
Handling: Wash hands thoroughly after handling.[7] Minimize dust generation and

accumulation.[4][7] Avoid contact with eyes, skin, and clothing.[7] Prevent fire and explosion

risk by avoiding open flames and using non-sparking tools.[5][18] Molten DMT requires

additional protective gear, including a face shield and gauntlets.[6]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like

strong acids, strong bases, and strong oxidizers.[4][6][7] Keep containers tightly closed when

not in use.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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